4-(2,3-dimethoxyphenyl)-6-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(2,3-dimethoxyphenyl)-6-methyl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C15H17N3O4/c1-18-7-9-11(14(18)19)12(17-15(20)16-9)8-5-4-6-10(21-2)13(8)22-3/h4-6,12H,7H2,1-3H3,(H2,16,17,20)
• InChI Key: IZZBLZHFRABJBE-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1=O)C(NC(=O)N2)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

This compound belongs to the class of organic compounds known as pyrido [2,3-d]pyrimidines. These are compounds containing the pyrido [2,3-d]pyrimidine ring system. The molecule is an ATP-competitive and highly selective PI3Kδ inhibitor.

Synthesis Analysis

The synthesis of such compounds involves various chemical reactions. For instance, the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves various chemical bonds. For example, the significantly longer C15–N14 bond length (1.420 (2)Å) and the nonplanar geometry of the C16–C15–N14–H14 fragment (torsion angle = 31.1 (3)°) indicate that the electronic delocalization stops on N14 and is not conjugated with the phenyl group.

Chemical Reactions Analysis

The chemical reactions involved in the formation of this compound are complex. For instance, the solid that precipitated was filtered off and crystallized from dilute dioxane to give compound 11 as white solid; (80 % yield), mp 276 °C; IR (KBr): 3,200, 3,150, 3,100 (NH 2, 2NH) in IR 3310 cm −1, 1,689 (C=O); 1 H NMR (DMSO- d 6): δ = 2.0 (br.s, 2H, HNS), 6.13 (br., 1H, NH), 7.24–8.19 (m, 9H, Ar–H) 10.56 (br., 1H, NH); 13 C NMR (DMSO- d 6): δ = 111.0, 114.68, 119.88, 120.18, 123.91, 124.26, 128.35, 130.55, 134.94, 135.41, 145.20, 147.70, 158.71, 159.69, 164.35.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are determined by its molecular structure. For example, the solid that precipitated was filtered off and crystallized from dilute dioxane to give compound 11 as white solid; (80 % yield), mp 276 °C; IR (KBr): 3,200, 3,150, 3,100 (NH 2, 2NH) in IR 3310 cm −1, 1,689 (C=O); 1 H NMR (DMSO- d 6): δ = 2.0 (br.s, 2H, HNS), 6.13 (br., 1H, NH), 7.24–8.19 (m, 9H, Ar–H) 10.56 (br., 1H, NH); 13 C NMR (DMSO- d 6): δ = 111.0, 114.68, 119.88, 120.18, 123.91, 124.26, 128.35, 130.55, 134.94, 135.41, 145.20, 147.70, 158.71, 159.69, 164.35.

Mechanism of Action

The mechanism of action of this compound is related to its inhibitory effect on ATP. It is an ATP-competitive and highly selective PI3Kδ inhibitor.